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Compound of Interest

Compound Name: SSR128129E

Cat. No.: B15579221 Get Quote

For researchers, scientists, and drug development professionals handling SSR128129E,

understanding the proper disposal procedures is a critical component of laboratory safety and

regulatory compliance. While a specific Safety Data Sheet (SDS) detailing the disposal of

SSR128129E is not publicly available, this guide provides essential safety and logistical

information based on general laboratory chemical waste guidelines and the known properties

of the compound.

SSR128129E is known to be a combustible solid, which necessitates careful handling and

disposal to mitigate risks.[1] Adherence to established protocols for chemical waste

management is paramount to ensure the safety of laboratory personnel and the protection of

the environment.

Recommended Disposal Procedures
In the absence of a specific SDS for SSR128129E, the following procedural steps, derived from

general laboratory chemical waste disposal guidelines, should be followed. These steps are

designed to provide a safe and compliant framework for managing waste containing this

compound.

Waste Identification and Segregation:

All materials contaminated with SSR128129E, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves), should be treated as hazardous

chemical waste.
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Segregate SSR128129E waste from other chemical waste streams to prevent inadvertent

reactions.[2] Incompatible chemicals should be separated by physical barriers.[1]

Specifically, keep SSR128129E, a combustible solid, away from oxidizing agents.[2]

Containerization:

Use only appropriate, chemically compatible containers for waste collection.[1][3] The

original container, if in good condition, is an ideal choice.[2]

Ensure waste containers are in good condition, free from damage or leaks, and have

secure, leak-proof closures.[1]

Containers should be clearly labeled as "Hazardous Waste" and should identify the

contents, including the name "SSR128129E" and its approximate concentration and

quantity.[2]

Storage:

Store waste containers in a designated and clearly marked "Satellite Accumulation Area"

(SAA) at or near the point of generation.[2][3]

The SAA should be a well-ventilated area, and containers should be stored below eye

level.

Regularly inspect the storage area for any signs of container leakage.[1][2]

Disposal:

Hazardous chemical waste must not be disposed of down the drain or in regular trash.[4]

[5] Evaporation is also not an acceptable method of disposal.[4][5]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[3]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

The Resource Conservation and Recovery Act (RCRA) establishes federal regulations for

hazardous waste.[1]
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Chemical and Physical Properties of SSR128129E
The following table summarizes key quantitative data and properties of SSR128129E, which

are important for its safe handling and management.

Property Value

CAS Number 848318-25-2

Molecular Formula C₁₈H₁₅N₂NaO₄

Molecular Weight 346.31 g/mol

Storage Class 11 - Combustible Solids[1]

Solubility DMSO: ≥ 54 mg/mL (155.93 mM)[2]

Experimental Protocols Reference
For detailed experimental protocols involving SSR128129E, researchers can refer to the

methodologies described in studies such as the one by Bono F, et al., published in Cancer Cell

in 2013. This study provides insights into the preparation of stock solutions and cell-based

assays.

Visualizing the Disposal Workflow
To further clarify the procedural steps for proper chemical waste management in a laboratory

setting, the following diagram illustrates a general workflow.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: A flowchart illustrating the key stages of laboratory chemical waste management, from

generation to final disposal.

By adhering to these general guidelines and consulting with your institution's safety office, you

can ensure the safe and compliant disposal of SSR128129E and contribute to a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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